Cas no 34387-89-8 (N-(tert-Butoxycarbonylamino)phthalimide)

• Product Name: N-(tert-Butoxycarbonylamino)phthalimide
• CAS No: 34387-89-8
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• MDL: MFCD00686624
• CID: 294812
• PubChem ID: 801162
• Update Time: 2025-04-19

N-(tert-Butoxycarbonylamino)phthalimide Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, 1,1-dimethylethyl ester
• N-(BOC-AMINO)-PHTHALIMID
• N-(tert-Butoxycarbonylamino)phthalimide
• tert-butyl 1,3-dioxoisoindolin-2-ylcarbamate
• tert-butyl N-(1,3-dioxoisoindol-2-yl)carbamate
• N-(Boc-amino)phthalimide
• N'-Boc-N,N-phthaloylhydrazine
• N-Boc-N-TCP
• N-tert-butyloxycarbonylaminophthalimide
• N'-tert-butyloxycarbonyl-N-aminophtalimide
• t-butyl (1,3-dioxoisoindolin-2-yl)carbamate
• tert-Butyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)carbamate
• tert-Butyl (1,3-dioxoisoindolin-2-yl)carbamate
• N-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)(tert-butoxy)formamide
• IOPZBVFVFPPDSC-UHFFFAOYSA-N
• HMS1585G15
• (1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-carbamic acid tert-butyl ester
• J-019581
• tert-Butyl 1,3-dioxoisoindolin-2-ylcarbamate, 95%
• DTXSID10355437
• N-(1,3-dioxoisoindol-2-yl)(tert-butoxy)formamide
• MFCD00686624
• N-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-carbamic acid 1,1-dimethylethyl ester
• EN300-180479
• tert-butyl 1,3-dioxo-1,3-dihydro-2H-isoindol-2-ylcarbamate
• CS-M1023
• SCHEMBL1407285
• W10661
• AKOS000612403
• tert-Butyl N-(1,3-dioxoisoindolin-2-yl)carbamate
• AS-19801
• SY123417
• FT-0685034
• SB64089
• J-524386
• 34387-89-8
• 1,1-Dimethylethyl N-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)carbamate (ACI); Carbamic acid, (1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, 1,1-dimethylethyl ester (9CI); N-(tert-Butoxycarbonylamino)phthalimide; tert-Butyl (1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)carbamate; tert-Butyl (1,3-dioxoisoindolin-2-yl)carbamate
• DB-352794

• MDL： MFCD00686624
• Inchi： 1S/C13H14N2O4/c1-13(2,3)19-12(18)14-15-10(16)8-6-4-5-7-9(8)11(15)17/h4-7H,1-3H3,(H,14,18)
• InChI Key： IOPZBVFVFPPDSC-UHFFFAOYSA-N
• SMILES： O(C(NN1C(C2C=CC=CC=2C1=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.7
• XLogP3: 1.8

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 216 ºC (ethyl acetate )
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 66.48000
• LogP: 1.68870

N-(tert-Butoxycarbonylamino)phthalimide Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10